Cas no 121983-36-6 (1,5-Dimethyl-1H-pyrazol-4-amine)

• Product Name: 1,5-Dimethyl-1H-pyrazol-4-amine
• CAS No: 121983-36-6
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD02253774
• CID: 1011158
• PubChem ID: 573813
• Update Time: 2025-06-15

1,5-Dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-1H-pyrazol-4-amine
• 4-Amino-1,5-dimethylpyrazole
• 1,5-dimethyl-1H-pyrazol-4-amine dihydrochloride
• 1,5-DIMETHYL-1H-PYRAZOL-4-YLAMINE
• 1,5-dimethyl-1H-pyrazol-4-amine(SALTDATA: 2HCl)
• 1H-pyrazol-4-amine, 1,5-dimethyl-
• Pyrazol-4-amine, 1,5-dimethyl-
• 4-Amino-1,5-dimethyl-1H-pyrazole
• 1,5-Dimethyl-1H-pyrazole-4-amine
• CS-0061196
• BS-12917
• 121983-36-6
• DTXSID60341542
• AKOS000307659
• 1,5-Dimethyl-1H-pyrazol-4-ylamine #
• AM803052
• 1,5-Dimethyl-1H-pyrazol-4-amine, AldrichCPR
• F2169-1009
• MFCD02253774
• Z235263805
• A891263
• SY033286
• STK298726
• 1,5-dimethylpyrazol-4-amine
• EN300-105216
• SCHEMBL691349
• ALBB-009934
• 1H-pyrazol-4-amine, 1,5-dimethyl-, dihydrochloride

• MDL： MFCD02253774
• Inchi： 1S/C5H9N3/c1-4-5(6)3-7-8(4)2/h3H,6H2,1-2H3
• InChI Key： JKSYHPUINDBWRF-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 111.07977
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 231.5±20.0 ºC (760 Torr),
• Flash Point: 93.8±21.8 ºC,
• Refractive Index: 1.581
• Solubility: Slightly soluble (22 g/l) (25 º C),
• PSA: 43.84

Additional information on 1,5-Dimethyl-1H-pyrazol-4-amine

Professional Introduction to 1,5-Dimethyl-1H-pyrazol-4-amine (CAS No: 121983-36-6)

1,5-Dimethyl-1H-pyrazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No) 121983-36-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of two methyl groups at the 1- and 5-positions, along with an amine functional group at the 4-position, imparts unique chemical properties that make it a valuable scaffold for drug discovery and synthetic chemistry.

The pyrazole core of 1,5-Dimethyl-1H-pyrazol-4-amine is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to engage with various biological targets. The compound’s amine group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties. Recent advancements in drug development have highlighted the potential of pyrazole derivatives as inhibitors, agonists, and antagonists in therapeutic contexts.

One of the most compelling aspects of 1,5-Dimethyl-1H-pyrazol-4-amine is its role as a precursor in the synthesis of more sophisticated pharmacophores. Researchers have leveraged this compound to develop novel agents targeting inflammatory pathways, metabolic disorders, and even oncological conditions. For instance, studies have demonstrated that derivatives of 1,5-Dimethyl-1H-pyrazol-4-amine can modulate enzyme activity by binding to specific allosteric sites, thereby altering cellular signaling cascades. This mechanism has been particularly explored in the context of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer.

In recent years, computational chemistry and high-throughput screening have accelerated the discovery of new applications for 1,5-Dimethyl-1H-pyrazol-4-amine. Machine learning models have been trained on large datasets containing pyrazole derivatives to predict their binding affinities and pharmacokinetic profiles. These computational approaches have identified promising candidates for further experimental validation, streamlining the drug discovery process. Moreover, crystallographic studies have provided insights into how 1,5-Dimethyl-1H-pyrazol-4-amine interacts with biological targets at the molecular level, informing rational design strategies for next-generation therapeutics.

The versatility of 1,5-Dimethyl-1H-pyrazol-4-amine extends beyond its use as an intermediate in drug synthesis. It has also been investigated as a building block for materials with specialized properties. For example, researchers have explored its incorporation into polymers and coatings that exhibit enhanced stability or biodegradability. These applications underscore the compound’s broad utility across multiple scientific disciplines.

From a synthetic chemistry perspective, 1,5-Dimethyl-1H-pyrazol-4-amine offers a versatile platform for exploring novel reaction pathways and methodologies. Its reactivity allows for modifications at multiple positions on the pyrazole ring, enabling access to a wide spectrum of structural motifs. This flexibility has been exploited in efforts to develop greener synthetic routes, reducing waste and improving atom economy in laboratory-scale preparations.

The growing body of literature on 1,5-Dimethyl-1H-pyrazol-4-amine reflects its significance as both a research tool and a potential therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies continue to drive innovation in this area. Future studies may focus on optimizing synthetic routes to enhance yield and purity while exploring new derivatives with improved pharmacological profiles.

In conclusion, 1 ,5 -Dimethyl - 1 H - py raz ol - 4 - am ine ( CAS No: 121983 - 36 - 6 ) represents a cornerstone in modern medicinal chemistry . Its unique structural features , coupled with its broad applicability , make it an indispensable asset for researchers striving to develop innovative solutions in drug discovery , materials science , and beyond . As our understanding of biological systems evolves , it is likely that this compound will continue to play a pivotal role in shaping future therapeutic strategies .